Cas no 2171797-90-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• CAS No: 2171797-90-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6307765
• PubChem ID: 165505430
• Update Time: 2025-05-25

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• 2171797-90-1
• EN300-1480991
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid

• Inchi： 1S/C28H28N2O5/c1-28(26(32)33,19-10-3-2-4-11-19)30-25(31)16-9-17-29-27(34)35-18-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h2-8,10-15,24H,9,16-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： AUYKZCFXJRUZOL-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(C(=O)O)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS: 2171797-90-1)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS: 2171797-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylpropanoic acid moiety, is of particular interest due to its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of peptides with high precision and yield.

Recent studies have focused on optimizing the synthesis and purification processes of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid to enhance its efficiency and scalability for industrial applications. Advances in chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been instrumental in achieving higher purity levels of this compound. These improvements are critical for ensuring the reproducibility and reliability of downstream applications, particularly in the development of peptide-based therapeutics.

In addition to its synthetic utility, researchers have explored the biological activities of derivatives of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid. Preliminary in vitro studies suggest that certain modifications to the phenylpropanoic acid moiety can confer enhanced binding affinity to specific protein targets, making it a promising scaffold for the design of enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have shown inhibitory activity against proteases involved in inflammatory pathways, highlighting its potential as a lead compound for anti-inflammatory drug development.

Furthermore, the incorporation of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid into peptide-based drug delivery systems has been investigated. Its amphiphilic nature, derived from the hydrophobic Fmoc group and the hydrophilic carboxylate moiety, allows for the formation of self-assembling nanostructures, such as micelles and hydrogels. These nanostructures can encapsulate hydrophobic drugs, improving their solubility and bioavailability. Recent in vivo studies have demonstrated the efficacy of these delivery systems in enhancing the therapeutic index of poorly water-soluble drugs, particularly in oncology and neurodegenerative diseases.

Despite these promising developments, challenges remain in the widespread adoption of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid. Issues such as the stability of the Fmoc group under physiological conditions and the potential for off-target effects of its derivatives necessitate further investigation. Ongoing research aims to address these limitations through the design of more stable analogs and the development of targeted delivery strategies to minimize systemic toxicity.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid (CAS: 2171797-90-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and therapeutic agent development. Continued advancements in synthetic methodologies and a deeper understanding of its biological interactions will undoubtedly expand its utility and impact in the field. Future research should focus on optimizing its properties for specific applications and exploring novel derivatives with enhanced pharmacological profiles.